Cas no 864962-09-4 (BENZENEETHANAMINE, 4-FLUORO-N-2-PROPYNYL-)

• Product Name: BENZENEETHANAMINE, 4-FLUORO-N-2-PROPYNYL-
• CAS No: 864962-09-4
• MF: C₁₁H₁₂FN
• MW: 177.218086242676
• CID: 3375138
• PubChem ID: 4724222
• Update Time: 2025-04-21

BENZENEETHANAMINE, 4-FLUORO-N-2-PROPYNYL- Chemical and Physical Properties

Names and Identifiers

• BENZENEETHANAMINE, 4-FLUORO-N-2-PROPYNYL-
• 864962-09-4
• AKOS004094308
• 4-Fluoro-N-2-propyn-1-ylbenzeneethanamine
• DTXSID901271926

• Inchi： 1S/C11H12FN/c1-2-8-13-9-7-10-3-5-11(12)6-4-10/h1,3-6,13H,7-9H2
• InChI Key： SAEFKMQWQVYFJJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCNCC#C

Computed Properties

• Exact Mass: 177.095377549Da
• Monoisotopic Mass: 177.095377549Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12Ų